Cas no 956697-53-3 (Sonidegib)

Sonidegib structure
Sonidegib structure
Product Name:Sonidegib
CAS No:956697-53-3
MF:C26H26F3N3O3
MW:485.498157024384
MDL:MFCD16038928
CID:822502
PubChem ID:24775005
Update Time:2024-10-25

Sonidegib Chemical and Physical Properties

Names and Identifiers

    • LDE225
    • Erismodegib
    • LDE225 (NVP-LDE225,Erismodegib)
    • NVP-LDE 225
    • NVP-LDE225 (LDE225,LDE-225,Erismodegib)
    • LDE-225
    • rel-N-[6-[(2R,6S)-2,6-Dimethyl-4-morpholinyl]-3-pyridinyl]-2-methyl-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxamide
    • NVP-LDE225
    • Sonidegib
    • Odomzo
    • LDE 225
    • 0RLU3VTK5M
    • N-(6-((2S,6R)-2,6-dimethylmorpholino)pyridin-3-yl)-2-methyl-4'-(trifluoromethoxy)biphenyl-3-carboxamide
    • Odomozo
    • N-[6-(cis-2,6-dimethylmorpholin-4-yl)pyridin-3-yl]-2-methyl-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxamide
    • Sonidegib [USAN:INN]
    • Erismodegib [USAN:INN]
    • PubChem22446
    • Sonidegib (USAN/INN)
    • rel-N-[6-[(2R,6S)-2,6-Dimethyl-4-morpholinyl]-3-pyridinyl]-2-methyl-4′-(trifluoromethoxy)[1,1′-biphenyl]-3-carboxamide (ACI)
    • MFCD16038928
    • SONIDEGIB [INN]
    • L01XX48
    • SONIDEGIB [WHO-DD]
    • CCG-264935
    • D10119
    • CHEMBL2105737
    • NCGC00250382-07
    • s2151
    • EE-0005
    • BDBM50394562
    • SCHEMBL554455
    • [1,1'-Biphenyl]-3-carboxamide, N-[6-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-3-pyridinyl]-2-methyl-4'-(trifluoromethoxy)-, rel-; rel-N-[6-[(2R,6S)-2,6-Dimethyl-4-morpholinyl]-3-pyridinyl]-2-methyl-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxamide; LDE 225; NVP-LDE 225; Odomzo; Sonidegib
    • UNII-0RLU3VTK5M
    • NS00072903
    • DB09143
    • SONIDEGIB [MI]
    • Sonidegib (LDE-225)
    • N-(6-((2R,6S)-2,6-dimethylmorpholino)pyridin-3-yl)-2-methyl-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxamide
    • DTXSID501009335
    • N-[6-[(2R,6S)-2,6-Dimethyl-4-morphlinyl]-3-pyridinyl]-2-methyl-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxamide
    • EX-A409
    • NSC-761385
    • Smoothened Antagonist LDE225
    • n-(6-((2r,6s)-2,6-dimethylmorpholino)pyridin-3-yl)-2-methyl-4'-(trifluoromethoxy)biphenyl-3-carboxamide
    • NSC761386
    • AKOS015994541
    • 956697-53-3 (free base)
    • N-[6-[(2S,6R)-2,6-dimethylmorpholin-4-yl]pyridin-3-yl]-2-methyl-3-[4-(trifluoromethoxy)phenyl]benzamide
    • 956697-53-3
    • (1,1'-Biphenyl)-3-carboxamide, N-(6-((2R,6S)-2,6-dimethyl-4-morpholinyl)-3-pyridinyl)-2- methyl-4'-(trifluoromethoxy)-, rel-
    • AC-32799
    • CHEBI:90863
    • Q22075856
    • HY-10296
    • CS-0904
    • EN300-7362818
    • N-(6-(cis-2,6-dimethylmorpholin-4-yl)pyridin-3-yl)-2-methyl-4'-(trifluoromethoxy)(1,1'-biphenyl)-3-carboxamide
    • rel-N-(6-((2R,6S)-2,6-dimethylmorpholin-4-yl)pyridin-3-yl)-2-methyl-4'-(trifluoromethoxy)(1,1'-biphenyl)-3-carboxamide
    • NCGC00250382-05
    • SW218115-2
    • BRD-K19796430-001-01-5
    • Sonidegib (NVP-LDE225)
    • HY-16582A
    • N-(6-((cis-2,6-Dimethylmorpholin-4-yl)-3-pyridyl)-2-methyl-3-(4-(trifluoromethoxy)phenyl)benzamide
    • Z2588040168
    • sonidegibum
    • N-{6-[(2R,6S)-2,6-dimethylmorpholin-4-yl]pyridin-3-yl}-2-methyl-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxamide
    • N-(6-((2R,6S)-2,6-Dimethylmorpholin-4-yl)pyridin-3-yl)-2-methyl-4'-(trifluoromethoxy)biphenyl-3-carboxamide
    • [1,1'-Biphenyl]-3-carboxamide, N-[6-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-3-pyridinyl]-2-methyl-4'-(t
    • LDE225 (NVP-LDE225; Erismodegib)
    • MLS006011198
    • N-(6-((2R,6S)-2,6-Dimethylmorpholin-4-yl)pyridin-3-yl)-2-methyl-4'- (trifluoromethoxy)biphenyl-3-carboxamide
    • Sonidegib phospate
    • BRD-K19796430-001-05-6
    • erismodegib (deleted INN)
    • N-(6-(cis-2,6-Dimethylmorpholino)pyridin-3-yl)-2-methyl-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxamide
    • NSC-761386
    • NCGC00250382-19
    • BCP9001014
    • SONIDEGIB [USAN]
    • LDE225 (NVP-LDE225, Erismodegib)
    • BRD-K19796430-001-09-8
    • DTXCID101436164
    • NVP-LDE225(Erismodegib)?
    • rel-N-{6-[(2R,6S)-2,6-dimethylmorpholin-4-yl]pyridin-3-yl}-2-methyl-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxamide
    • NCGC00250382-01
    • NVP-LDE-225
    • (1,1'-BIPHENYL)-3-CARBOXAMIDE, N-(6-((2R,6S)-2,6-DIMETHYL-4-MORPHOLINYL)-3-PYRIDINYL)-2-METHYL-4'-(TRIFLUOROMETHOXY)-, REL-
    • SMR004702967
    • BCP02275
    • NSC761385
    • GTPL8199
    • MDL： MFCD16038928
    • Inchi： 1S/C26H26F3N3O3/c1-16-14-32(15-17(2)34-16)24-12-9-20(13-30-24)31-25(33)23-6-4-5-22(18(23)3)19-7-10-21(11-8-19)35-26(27,28)29/h4-13,16-17H,14-15H2,1-3H3,(H,31,33)/t16-,17+
    • InChI Key： VZZJRYRQSPEMTK-CALCHBBNSA-N
    • SMILES： CC1C(C(=O)NC2C=NC(N3C[C@H](C)O[C@H](C)C3)=CC=2)=CC=CC=1C1C=CC(OC(F)(F)F)=CC=1

Computed Properties

  • Exact Mass: 485.19262619g/mol
  • Monoisotopic Mass: 485.19262619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 5
  • Complexity: 691
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.7
  • XLogP3: 5.8

Experimental Properties

  • Density: 1.255
  • Melting Point: 154-157°C
  • Boiling Point: 544.516°C at 760 mmHg
  • Solubility: DMSO (Slightly), Methanol (Slightly)
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

Sonidegib Security Information

Sonidegib Pricemore >>

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Sonidegib Production Method

Production Method 1

139301-27-2 139301-27-2
1221721-86-3 1221721-86-3
956697-53-3 956697-53-3
Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Catalysts: Dichlorobis(triphenylphosphine)palladium (DVB-supported) Solvents: Methanol ;  2 h, 120 °C
Reference
An efficient continuous flow approach to furnish furan-based biaryls
Trinh, Trieu N.; Hizartzidis, Lacey; Lin, Andrew J. S.; Harman, David G.; McCluskey, Adam; et al, Organic & Biomolecular Chemistry, 2014, 12(47), 9562-9571

Production Method 2

6485-55-8 6485-55-8
2585662-28-6 2585662-28-6
956697-53-3 956697-53-3
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: Stereoisomer of [(4S,5S)-1,3-bis[2,6-bis(1-methylethyl)phenyl]-4,5-diphenyl-2-im… Solvents: 1,2-Dimethoxyethane ;  16 h, rt
Reference
A Bulky and Electron-Rich N-Heterocyclic Carbene Palladium Complex (SIPr)Ph2Pd(cin)Cl: Highly Efficient and Versatile for Buchwald-Hartwig Amination of (Hetero)aryl Chlorides with (Hetero)aryl Amines at Room Temperature
Ouyang, Jia-Sheng ; Liu, Siqi; Pan, Bendu; Zhang, Yaqi; Liang, Hao; et al, ACS Catalysis, 2021, 11(15), 9252-9261

Production Method 3

1799493-16-5 1799493-16-5
956697-53-3 956697-53-3
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Ethanol ;  rt → 90 °C; 80 - 90 °C; 24 - 28 h, 80 - 90 °C
Reference
A method for preparation of Sonidegib with L-lactate
, World Intellectual Property Organization, , ,

Production Method 4

2410299-53-3 2410299-53-3
1221722-10-6 1221722-10-6
956697-53-3 956697-53-3
Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ;  1.6 min, 120 °C
Reference
Bayesian Optimization of Computer-Proposed Multistep Synthetic Routes on an Automated Robotic Flow Platform
Nambiar, Anirudh M. K.; Breen, Christopher P.; Hart, Travis; Kulesza, Timothy; Jamison, Timothy F. ; et al, ACS Central Science, 2022, 8(6), 825-836

Production Method 5

1221722-10-6 1221722-10-6
956699-06-2 956699-06-2
956697-53-3 956697-53-3
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Dimethylformamide ,  1,2-Dichloroethane ;  4 h, 55 - 60 °C
1.2 Reagents: Potassium carbonate Solvents: 1,2-Dichloroethane ;  2 h, 40 - 45 °C; 4 h, 45 - 50 °C
Reference
Preparation of Sonidegib and intermediate thereof
, China, , ,

Production Method 6

1221722-10-6 1221722-10-6
956699-06-2 956699-06-2
956697-53-3 956697-53-3
Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide ,  1-Hydroxybenzotriazole Solvents: Dimethylformamide ;  1 h, rt
1.2 Reagents: 4-Methylmorpholine Solvents: Dimethylformamide ;  6 h, rt
Reference
An efficient synthesis of Erismodegib
Hu, Bing; Cai, Jin; Chen, Junqing; Cao, Meng; Wang, Peng; et al, Journal of Chemical Research, 2014, 38(1), 18-20

Production Method 7

1799493-16-5 1799493-16-5
1879943-14-2 1879943-14-2
956697-53-3 956697-53-3
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Ethanol ;  rt → 90 °C; 24 - 48 h, 80 - 90 °C
Reference
A method for preparation of Sonidegib with L-lactate
, China, , ,

Production Method 8

139301-27-2 139301-27-2
1221721-86-3 1221721-86-3
956697-53-3 956697-53-3
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane ,  Water ;  overnight, 130 °C
Reference
Pharmaceutical compositions
, World Intellectual Property Organization, , ,

Production Method 9

139301-27-2 139301-27-2
1221721-86-3 1221721-86-3
956697-53-3 956697-53-3
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane ,  Water ;  overnight, 130 °C
Reference
Discovery of NVP-LDE225, a Potent and Selective Smoothened Antagonist
Pan, Shifeng; Wu, Xu; Jiang, Jiqing; Gao, Wenqi; Wan, Yongqin; et al, ACS Medicinal Chemistry Letters, 2010, 1(3), 130-134

Production Method 10

1630035-51-6 1630035-51-6
956697-53-3 956697-53-3
Reaction Conditions
Reference
N,C-Disubstituted Biarylpalladacycles as Precatalysts for ppm Pd-Catalyzed Cross Couplings in Water under Mild Conditions
Thakore, Ruchita R.; Takale, Balaram S. ; Gallou, Fabrice; Reilly, John; Lipshutz, Bruce H., ACS Catalysis, 2019, 9(12), 11647-11657

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